Cas no 38489-76-8 (3,4-(Methylenedioxy)cinnamic acid, pred.trans)
38489-76-8 structure
Product Name:3,4-(Methylenedioxy)cinnamic acid, pred.trans
CAS No:38489-76-8
MF:C10H8O4
MW:192.168123245239
MDL:MFCD00005837
CID:54878
PubChem ID:643181
Update Time:2025-08-05
3,4-(Methylenedioxy)cinnamic acid, pred.trans Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoic acid
- (2E)-3-(1,3-BENZODIOXOL-5-YL)-2-PROPENOIC ACID,OFF-WHITE SOLID
- 3,4-(Methylenedioxy)cinnamic acid, pred.trans
- 3-benzo[1,3]dioxol-5-yl-acrylic acid
- 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-, (E)-
- (2e)-3-(1,3-benzodioxol-5-yl)acrylic acid
- 3,4-(METHYLENEDIOXY)CINNAMIC ACID predominantly trans
- 3-(1,3-benzodioxol-5-yl)-2-propenoic acid
- 3-(1,3-Benzodioxol-5-yl)propenoic acid
- (E)-3-(benzo[d][1,3]dioxol-5-yl)acrylic acid;3,4-(Methylenedioxy)cinnamic Acid, predominantly trans
- 3-(1,3-benzodioxol-5-yl)acrylic acid
- 3,4-(Methylenedioxy)cinnamic acid, predominantly trans
- SCHEMBL79427
- C18077
- EN300-331721
- Cinnamic acid, 3,4-(methylenebis(oxy))-
- EN300-16833
- Cinnamic acid, 3,4-(methylenedioxy)-
- JS-3011
- (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoic acid
- NSC-5953
- 3-(3,4-methylenedioxyphenyl) acrylic acid
- (e)-3-benzo[1,3]dioxol-5-yl-acrylic acid
- A4949
- X8H0WPJ08Y
- 3-(1,3-dioxaindan-5-yl)prop-2-enoic acid
- (e)-3-(1,3-benzodioxol-5-yl)-2-propenoic acid
- 3,4-METHYLENEDIOXYCINNAMIC ACID [WHO-DD]
- InChI=1/C10H8O4/c11-10(12)4-2-7-1-3-8-9(5-7)14-6-13-8/h1-5H,6H2,(H,11,12)/b4-2
- 38489-76-8
- BB 0221182
- W-107380
- 3-Piperonylacrylic Acid
- CS-W010709
- BDBM50486070
- Q27155410
- CS-002/03843060
- s11884
- Acetic acid, piperonylidene-
- 3-(Benzo[d][1,3]dioxol-5-yl)acrylic acid
- M0634
- F2191-0041
- 3-(3,4-Methylenedioxyphenyl)propenoic acid
- NS00049336
- Z56789057
- (E)-3-(benzo[d][1,3]dioxol-5-yl)acrylic acid
- Methylenedioxycinnamic acid
- UNII-X8H0WPJ08Y
- HMS1397A21
- 3,4-(Methylenedioxy)cinnamic acid, predominantly trans, 99%
- DTXSID80901400
- CHEMBL1173153
- AKOS000120493
- HY-W009993
- 3,4-Methylenedioxycinnamic acid
- piperonyl acrylic acid
- (2E)-3-(1,3-dioxaindan-5-yl)prop-2-enoic acid
- 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-
- (E)-3-(benzo[d][1,3]dioxol-5-yl)acrylicacid
- 3,4-Methylenedioxybenzene-3-acrylic acid
- 3,4-(METHYLENEDIOXY)CINNAMIC ACID
- 2373-80-0
- CHEBI:81482
- NCGC00182231-01
- 3,4-Methylenedioxy Cinnamic Acid
- PD169669
- (E)-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid
- MFCD00005837
- [(5-Bromo-1-pyrazolyl)sulfonyl]dimethylamine
- 3,4-METHYLENEDIOXYCINNAMIC ACID, (E)-
- 3,4-methylendioxycinnamic acid
- (2E)a3a(2Ha1,3aBenzodioxola5ayl)propa2aenoic acid
- (2E)-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid
- ALBB-011737
- 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-, (2E)-
- STK020097
- TS-09982
- BBL012089
-
- MDL: MFCD00005837
- Inchi: 1S/C10H8O4/c11-10(12)4-2-7-1-3-8-9(5-7)14-6-13-8/h1-5H,6H2,(H,11,12)/b4-2+
- InChI Key: QFQYZMGOKIROEC-DUXPYHPUSA-N
- SMILES: O1COC2C=CC(/C=C/C(=O)O)=CC1=2
Computed Properties
- Exact Mass: 192.04200
- Monoisotopic Mass: 178.146999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38
- XLogP3: 2.1
Experimental Properties
- Density: 1.410
- Boiling Point: 361.5±11.0 °C at 760 mmHg
- Flash Point: 148.9±12.8 °C
- PSA: 55.76000
- LogP: 1.51310
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3,4-(Methylenedioxy)cinnamic acid, pred.trans Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,4-(Methylenedioxy)cinnamic acid, pred.trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B203520-100mg |
(2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoic Acid |
38489-76-8 | 100mg |
$ 87.00 | 2023-04-19 | ||
| TRC | B203520-250mg |
(2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoic Acid |
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| TRC | B203520-500mg |
(2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoic Acid |
38489-76-8 | 500mg |
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| TRC | B203520-1g |
(2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoic Acid |
38489-76-8 | 1g |
$ 470.00 | 2022-06-07 | ||
| TRC | B203520-2g |
(2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoic Acid |
38489-76-8 | 2g |
$ 1108.00 | 2023-04-19 | ||
| TRC | B203520-2.5g |
(2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoic Acid |
38489-76-8 | 2.5g |
$ 1286.00 | 2023-04-19 | ||
| Chemenu | CM560634-1g |
(E)-3-(Benzo[d][1,3]dioxol-5-yl)acrylic acid |
38489-76-8 | 95%+ | 1g |
$*** | 2023-05-30 | |
| TRC | B203520-1000mg |
(2E)-3-(1,3-Benzodioxol-5-yl)-2-propenoic Acid |
38489-76-8 | 1g |
$ 584.00 | 2023-04-19 | ||
| Enamine | EN300-331721-0.05g |
(2E)-3-(1,3-dioxaindan-5-yl)prop-2-enoic acid |
38489-76-8 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
| Enamine | EN300-331721-0.1g |
(2E)-3-(1,3-dioxaindan-5-yl)prop-2-enoic acid |
38489-76-8 | 95.0% | 0.1g |
$19.0 | 2025-02-20 |
3,4-(Methylenedioxy)cinnamic acid, pred.trans Related Literature
-
1. Crystal engineering via non-bonded interactions involving oxygen. X-Ray crystal structures of 3,4-methylenedioxycinnamic acid and 3,4-dimethoxycinnamic acidGautam R. Desiraju,Ramamurthy Kamala,B. Hanuma Kumari,Jagarlapudi A. R. P. Sarma J. Chem. Soc. Perkin Trans. 2 1984 181
-
2. Mixed crystals of 6-chloro-3,4-methylenedioxycinnamic acid with 2,4- and 3,4-dichlorocinnamic acids; structure, topochemistry, and intermolecular interactionsJagarlapudi A. R. P. Sarma,Gautam R. Desiraju J. Chem. Soc. Perkin Trans. 2 1987 1187
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Juan D. Guzman,Parisa N. Mortazavi,Tulika Munshi,Dimitrios Evangelopoulos,Timothy D. McHugh,Simon Gibbons,John Malkinson,Sanjib Bhakta Med. Chem. Commun. 2014 5 47
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Ru-Bing Wang,Xiao-Dong Ren,Jie He,Shan-Shan Zhu,Hui-Ru Xie,Guo-Zhu Su,Shuang-Gang Ma,Shi-Shan Yu Org. Biomol. Chem. 2020 18 9081
-
Imtiaz Khan,Sumera Zaib,Aliya Ibrar Org. Chem. Front. 2020 7 3734
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